4-{2-[4-(4-Butoxybenzenesulfonyl)piperazin-1-YL]-6-methylpyrimidin-4-YL}morpholine

• Molecular Formula: C23H33N5O4S
• Molecular Weight: 475.6 g/mol
• IUPAC Name: 4-[2-[4-(4-butoxyphenyl)sulfonylpiperazin-1-yl]-6-methylpyrimidin-4-yl]morpholine
• InChI: InChI=1S/C23H33N5O4S/c1-3-4-15-32-20-5-7-21(8-6-20)33(29,30)28-11-9-27(10-12-28)23-24-19(2)18-22(25-23)26-13-16-31-17-14-26/h5-8,18H,3-4,9-17H2,1-2H3
• InChI Key: XFQUCILTENUDDY-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NC(=CC(=N3)N4CCOCC4)C

Description

4-{2-[4-(4-Butoxybenzenesulfonyl)piperazin-1-YL]-6-methylpyrimidin-4-YL}morpholine is a complex organic compound that features a piperazine ring, a pyrimidine ring, and a morpholine ring

Preparation Methods

The synthesis of 4-{2-[4-(4-Butoxybenzenesulfonyl)piperazin-1-YL]-6-methylpyrimidin-4-YL}morpholine typically involves multiple steps. One common method involves the reaction of 4-butoxybenzenesulfonyl chloride with piperazine to form 4-(4-butoxybenzenesulfonyl)piperazine. This intermediate is then reacted with 2-chloro-6-methylpyrimidine to yield the desired compound. The reaction conditions often include the use of solvents such as dichloromethane and bases like triethylamine .

Chemical Reactions Analysis

4-{2-[4-(4-Butoxybenzenesulfonyl)piperazin-1-YL]-6-methylpyrimidin-4-YL}morpholine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the piperazine and pyrimidine rings, using reagents like alkyl halides or acyl chlorides.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Medicine: It is being investigated for its potential use in the development of new pharmaceuticals, particularly as a ligand for certain receptors.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-{2-[4-(4-Butoxybenzenesulfonyl)piperazin-1-YL]-6-methylpyrimidin-4-YL}morpholine involves its interaction with specific molecular targets. It is believed to act as a ligand for certain receptors, modulating their activity. The exact pathways and targets are still under investigation, but it is thought to influence signaling pathways related to its structural components .

Comparison with Similar Compounds

Similar compounds include:

2-[4-(4-Chlorophenylsulfonyl)piperazin-1-yl]pyridine-5-boronic acid: This compound shares the piperazine and sulfonyl groups but differs in the pyridine ring.

N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide: This compound has a similar piperazine structure but includes a pyrazine ring instead of a pyrimidine ring.

These comparisons highlight the unique combination of functional groups in 4-{2-[4-(4-Butoxybenzenesulfonyl)piperazin-1-YL]-6-methylpyrimidin-4-YL}morpholine, which contributes to its distinct chemical and biological properties.